Cas no 61170-54-5 (Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]-)

Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]- structure
61170-54-5 structure
Product Name:Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]-
CAS No:61170-54-5
MF:C5H8F3NS
MW:171.183930397034
CID:489846
PubChem ID:71398701
Update Time:2025-04-19

Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Aziridine, 2,2-dimethyl-1-[(trifluoromethyl)thio]-
    • 2,2-dimethyl-1-(trifluoromethylsulfanyl)aziridine
    • 2,2-Dimethyl-1-[(trifluoromethyl)sulfanyl]aziridine
    • 61170-54-5
    • DTXSID10820110
    • Inchi: 1S/C5H8F3NS/c1-4(2)3-9(4)10-5(6,7)8/h3H2,1-2H3
    • InChI Key: AJRVMWIRYDIABQ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)N1CC1(C)C

Computed Properties

  • Exact Mass: 171.03304
  • Monoisotopic Mass: 171.03295492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.3Ų

Experimental Properties

  • PSA: 3.01
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